2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(3-pyridinyl)ethyl]acetamide

• IUPAC Name: 2-[1-[(2-methoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-(2-pyridin-3-ylethyl)acetamide
• InChI: InChI=1S/C21H26N4O3/c1-28-19-7-3-2-6-17(19)15-25-12-11-24-21(27)18(25)13-20(26)23-10-8-16-5-4-9-22-14-16/h2-7,9,14,18H,8,10-13,15H2,1H3,(H,23,26)(H,24,27)
• InChI Key: MYWAOEKRBDBHFK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2CCNC(=O)C2CC(=O)NCCC3=CN=CC=C3
• Molecular Formula: C21H26N4O3
• Molecular Weight: 382.5 g/mol

Description

2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(3-pyridinyl)ethyl]acetamide, also known as MP-10, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. MP-10 is a small molecule that belongs to the class of piperazine derivatives and has been shown to exhibit promising pharmacological properties.

Scientific Research Applications

2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(3-pyridinyl)ethyl]acetamide has been studied extensively for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-inflammatory, analgesic, and anti-tumor activities. 2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(3-pyridinyl)ethyl]acetamide has also been investigated for its potential use in the treatment of neuropathic pain, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of 2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(3-pyridinyl)ethyl]acetamide is not fully understood. However, it has been suggested that 2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(3-pyridinyl)ethyl]acetamide may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE-4), which are involved in the inflammatory process. 2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(3-pyridinyl)ethyl]acetamide has also been shown to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which are involved in pain modulation.
Biochemical and Physiological Effects:
2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(3-pyridinyl)ethyl]acetamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. 2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(3-pyridinyl)ethyl]acetamide has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, 2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(3-pyridinyl)ethyl]acetamide has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(3-pyridinyl)ethyl]acetamide in lab experiments is its ability to exhibit multiple pharmacological activities. This makes it a versatile compound that can be used in a wide range of studies. However, one of the limitations of using 2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(3-pyridinyl)ethyl]acetamide is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(3-pyridinyl)ethyl]acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use in the treatment of cancer, particularly in combination with other anti-cancer drugs. Additionally, further studies are needed to elucidate the exact mechanism of action of 2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(3-pyridinyl)ethyl]acetamide and to optimize its pharmacokinetic properties.

Synthesis Methods

The synthesis of 2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(3-pyridinyl)ethyl]acetamide involves the reaction of 2-methoxybenzaldehyde with ethyl 2-oxo-2-piperazineacetate in the presence of sodium methoxide, followed by the reaction of the resulting intermediate with 2-(3-pyridinyl)ethylamine. The final product is obtained after purification by column chromatography.